(Z)-4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C22H24N4O5S2/c1-3-16-6-4-5-13-25(16)33(30,31)18-10-7-15(8-11-18)21(27)23-22-24(2)19-12-9-17(26(28)29)14-20(19)32-22/h7-12,14,16H,3-6,13H2,1-2H3
• InChI Key: SVMZKFNSQQBAGD-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.6 g/mol

Description

(Z)-4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

The synthesis of derivatives of benzamide, such as indapamide derivatives, has been explored for anticancer applications. Specifically, certain compounds have shown pro-apoptotic activity against melanoma cell lines, suggesting their potential as anticancer agents (Yılmaz et al., 2015).

Synthesis for Biological Screening

Novel benzothiazole derivatives, including those with sulphonamido quinazolinyl imidazole, have been synthesized for various biological and pharmacological screenings, such as antimicrobial and anti-inflammatory activities (Patel et al., 2009).

Synthesis and Characterization for Application

The synthesis and characterization of Co(II) complexes of benzene sulfonamide derivatives have been studied, with applications in fluorescence properties and anticancer activity (Vellaiswamy & Ramaswamy, 2017).

Electrophysiological Activity

Research into N-substituted benzamides has revealed their potential for cardiac electrophysiological activity. This could be significant in developing new pharmacological treatments (Morgan et al., 1990).

Antimicrobial Properties

The synthesis of benzamide derivatives has demonstrated antimicrobial and antifungal properties. These findings suggest the potential for these compounds in treating infections (Sych et al., 2019).

Anticancer Evaluation

Benzamide derivatives have been synthesized and evaluated for anticancer activity against various cancer cell lines. This indicates their potential use in cancer therapy (Ravinaik et al., 2021).